Cas no 66912-26-3 (Benzonitrile, 2-nitro-, N-oxide)

• Product Name: Benzonitrile, 2-nitro-, N-oxide
• CAS No: 66912-26-3
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 395566
• PubChem ID: 11816040
• Update Time: 2025-04-19

Benzonitrile, 2-nitro-, N-oxide Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-nitro-, N-oxide
• 2-nitrobenzonitrile oxide
• 2-nitro-benzonitrile oxide
• 66912-26-3
• DTXSID50473447
• SCHEMBL2246067

• Inchi： 1S/C7H4N2O3/c10-8-5-6-3-1-2-4-7(6)9(11)12/h1-4H
• InChI Key： JCGIMQGFRHFZJH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C#[N+][O-])=O

Computed Properties

• Exact Mass: 164.02222
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 70.56